2-(8-(4-fluorophenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N,N-diisopropylacetamide

• IUPAC Name: 2-[8-(4-fluorophenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]-N,N-di(propan-2-yl)acetamide
• InChI: InChI=1S/C19H24FN5O3/c1-12(2)25(13(3)4)16(26)11-24-18(28)17(27)23-10-9-22(19(23)21-24)15-7-5-14(20)6-8-15/h5-8,12-13H,9-11H2,1-4H3
• InChI Key: QTHPEFMTXLVKCI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C(C)C)C(=O)CN1C(=O)C(=O)N2CCN(C2=N1)C3=CC=C(C=C3)F
• Molecular Formula: C19H24FN5O3
• Molecular Weight: 389.4 g/mol
• CAS No.: 941888-15-9

Description

The compound “2-(8-(4-fluorophenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N,N-diisopropylacetamide” is a complex organic molecule. It contains a fused heterocycle known as pyrrolo[2,1-f][1,2,4]triazine, which is an integral part of several kinase inhibitors and nucleoside drugs.

Scientific Research Applications

Antitumor Activity

• Cytotoxic Activities Against Carcinoma Cells : Compounds in the class of 8-aryl-2,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3,4-diones have demonstrated cytotoxic activities against various human carcinoma cells. For instance, one compound was particularly effective against LS180 cancer cells and also showed DNA strand breakage efficiency in cancer cell lines without toxicity to normal cells (Sztanke et al., 2007).

Antimicrobial Activity

• Potential Antibacterial Agents : Fluorine-containing derivatives in this chemical class have shown promising antibacterial activities. Such compounds were effective against various bacterial strains at low concentrations (Holla et al., 2003).

Insecticidal Activity

• Efficacy Against Cotton Leafworm : Some derivatives exhibited significant insecticidal properties against the cotton leafworm, Spodoptera littoralis. The compounds showed potent toxic effects with low lethal concentration values, indicating their potential as insecticidal agents (Soliman et al., 2020).

Anti-HIV and CDK2 Inhibitor

• Potential Anti-HIV and Anticancer Agents : Certain fluorine-substituted 1,2,4-triazinones synthesized in this chemical class have shown significant anti-HIV activity and CDK2 (Cyclin-Dependent Kinase 2) inhibition, suggesting their potential use in HIV treatment and cancer therapy (Makki et al., 2014).

Structural and Photophysical Studies

• Structural and Antimicrobial Studies : Research on benzimidazole, benzoxazole, and benzothiazole derivatives of this chemical class revealed notable broad-spectrum antimicrobial activity against bacterial and fungal strains. These studies also encompassed photophysical and thermal properties of the synthesized compounds (Padalkar et al., 2014).